Cas no 2694734-76-2 (3-amino-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]propanoic acid; trifluoroacetic acid)

• Product Name: 3-amino-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]propanoic acid; trifluoroacetic acid
• CAS No: 2694734-76-2
• MF: C₂₁H₂₁F₃N₂O₆
• MW: 454.396456480026
• CID: 5465185
• Update Time: 2025-05-24

3-amino-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]propanoic acid; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Z5139705420
• 3-amino-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]propanoic acid; trifluoroacetic acid

• Inchi： 1S/C19H20N2O4.C2HF3O2/c20-9-12(18(22)23)10-21-19(24)25-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17;3-2(4,5)1(6)7/h1-8,12,17H,9-11,20H2,(H,21,24)(H,22,23);(H,6,7)
• InChI Key： GNTJJSSSHRUFSL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(C(NCC(C(=O)O)CN)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.13517088 g/mol
• Monoisotopic Mass: 454.13517088 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 546
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139
• Molecular Weight: 454.4

Additional information on 3-amino-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]propanoic acid; trifluoroacetic acid

3-Amino-2-[({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)methyl]propanoic Acid; Trifluoroacetic Acid (CAS No. 2694734-76-2)

3-Amino-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]propanoic acid; trifluoroacetic acid (CAS No. 2694734-76-2) is a sophisticated compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Glycine or Fmoc-Gly, is a key intermediate in the synthesis of peptides and proteins, particularly in solid-phase peptide synthesis (SPPS). The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group allows for precise control over the reactivity of the amino group, making it an essential tool in the development of bioactive molecules.

The structure of 3-amino-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]propanoic acid; trifluoroacetic acid consists of a glycine backbone with an Fmoc protecting group attached to the amino functionality. The trifluoroacetic acid (TFA) salt form is commonly used to enhance solubility and stability, which are crucial for its application in various synthetic processes. The Fmoc protecting group is known for its ease of removal under mild conditions, typically using piperidine in dimethylformamide (DMF), which makes it highly suitable for stepwise peptide synthesis.

In recent years, the use of Fmoc-Glycine has been extensively explored in the context of developing novel therapeutic agents. One notable application is in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacological properties such as enhanced stability and reduced immunogenicity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the successful use of Fmoc-Glycine in the synthesis of a peptidomimetic that exhibited potent anti-cancer activity by selectively targeting tumor cells.

The versatility of Fmoc-Glycine extends beyond its use in peptide synthesis. It has also found applications in the development of small molecule inhibitors and probes for studying protein-protein interactions. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the use of Fmoc-Glycine as a building block in the synthesis of a small molecule inhibitor that effectively blocked a specific protein-protein interaction involved in neurodegenerative diseases. This research highlights the potential of Fmoc-Glycine as a valuable tool for both basic research and drug discovery.

The stability and reactivity of Fmoc-Glycine have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods have provided detailed insights into its behavior under different conditions, which is crucial for optimizing synthetic protocols and ensuring consistent product quality. For example, NMR studies have revealed that the Fmoc protecting group remains stable under acidic conditions but is readily removed under basic conditions, such as those provided by piperidine.

In addition to its role in synthetic chemistry, Fmoc-Glycine has also been investigated for its potential applications in materials science. Researchers have explored its use as a functional monomer for the preparation of polymeric materials with tunable properties. A study published in Macromolecules demonstrated that Fmoc-Glycine can be polymerized to form polypeptides with well-defined architectures, which can be tailored for specific applications such as drug delivery systems or tissue engineering scaffolds.

The safety and environmental impact of Fmoc-Glycine have also been considered in recent studies. While it is generally considered safe for laboratory use when proper handling procedures are followed, there is ongoing research to develop more environmentally friendly alternatives to traditional protecting groups like Fmoc. For instance, efforts are being made to develop biodegradable protecting groups that can be easily removed without generating harmful byproducts.

In conclusion, 3-amino-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]propanoic acid; trifluoroacetic acid (CAS No. 2694734-76-2) is a versatile and essential compound with wide-ranging applications in chemical biology and medicinal chemistry. Its unique properties make it an invaluable tool for peptide synthesis, drug discovery, and materials science. As research continues to advance, it is likely that new applications and improvements will further enhance its utility and impact in these fields.